Cas no 1613053-73-8 (tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate)
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6762533
- 1613053-73-8
- tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate
-
- Inchi: 1S/C18H21ClN2O3/c1-18(2,3)24-17(23)21-8-6-11(7-9-21)15-13-10-12(19)4-5-14(13)20-16(15)22/h4-5,10H,6-9H2,1-3H3,(H,20,22)
- InChI Key: RTUFPYBENOXVHM-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)/C(/C(N2)=O)=C1/CCN(C(=O)OC(C)(C)C)CC/1
Computed Properties
- Exact Mass: 348.1240702g/mol
- Monoisotopic Mass: 348.1240702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.6Ų
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6762533-0.05g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 0.05g |
$153.0 | 2025-03-13 | |
| Enamine | EN300-6762533-0.1g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 0.1g |
$228.0 | 2025-03-13 | |
| Enamine | EN300-6762533-0.25g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 0.25g |
$325.0 | 2025-03-13 | |
| Enamine | EN300-6762533-0.5g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 0.5g |
$512.0 | 2025-03-13 | |
| Enamine | EN300-6762533-1.0g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 1.0g |
$656.0 | 2025-03-13 | |
| Enamine | EN300-6762533-2.5g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 2.5g |
$1287.0 | 2025-03-13 | |
| Enamine | EN300-6762533-5.0g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 5.0g |
$1903.0 | 2025-03-13 | |
| Enamine | EN300-6762533-10.0g |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate |
1613053-73-8 | 95.0% | 10.0g |
$2823.0 | 2025-03-13 |
tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate
Research Brief on tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate (CAS: 1613053-73-8)
The compound tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate (CAS: 1613053-73-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent literature highlights the importance of this compound as a versatile building block in the synthesis of indole-based derivatives, which are known for their diverse pharmacological properties. The presence of both the indole and piperidine moieties in its structure makes it a promising candidate for the development of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases.
One of the key studies published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate using a multi-step reaction sequence involving condensation and cyclization steps. The study reported a high yield and purity of the compound, which is crucial for its subsequent use in drug development. The authors also explored its reactivity and potential for further functionalization, opening new avenues for the design of structurally diverse analogs.
In another study, researchers investigated the biological activity of this compound and its derivatives. Preliminary in vitro assays revealed moderate inhibitory activity against certain kinases, which are often implicated in cancer progression. While the exact mechanism of action remains to be fully elucidated, these findings suggest that the compound could serve as a scaffold for the development of kinase inhibitors with improved potency and selectivity.
Furthermore, computational studies have been conducted to predict the binding modes of tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate with various biological targets. Molecular docking simulations indicated favorable interactions with the active sites of several enzymes, supporting its potential as a lead compound for further optimization. These in silico findings are currently being validated through experimental studies.
Despite these promising results, challenges remain in the development of this compound for therapeutic applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed in future studies. However, the growing body of research on tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate underscores its potential as a valuable tool in medicinal chemistry and drug discovery.
In conclusion, the compound tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate (CAS: 1613053-73-8) represents a promising intermediate for the synthesis of biologically active molecules. Recent studies have highlighted its synthetic accessibility, potential biological activity, and versatility in drug design. Further research is warranted to fully exploit its therapeutic potential and overcome existing challenges.
1613053-73-8 (tert-butyl 4-(5-chloro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)